N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-3-(isopropylthio)benzamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-3-propan-2-ylsulfanylbenzamide
• InChI: InChI=1S/C23H21N3OS/c1-15(2)28-17-9-7-8-16(14-17)23(27)26-19-11-4-3-10-18(19)22-24-20-12-5-6-13-21(20)25-22/h3-15H,1-2H3,(H,24,25)(H,26,27)
• InChI Key: XZVANYSWWXRWOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3
• Molecular Formula: C23H21N3OS
• Molecular Weight: 387.5 g/mol

Description

“N-(2-(1H-benzo[d]imidazol-2-yl)phenyl)-3-(isopropylthio)benzamide” is a compound that contains a benzimidazole moiety, which is a five-membered heterocyclic ring with three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. Benzimidazole derivatives have been broadly examined for their potential in antimicrobial and anticancer studies.

Synthesis Analysis

The synthesis of benzimidazole derivatives involves the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine. In the presence of N,N-dimethylformamide/sulfur, a wide range of quinoxalines and (1H-benzo[d]imidazol-2-yl)(phenyl)methanones was obtained under mild conditions.

Molecular Structure Analysis

The structure of the benzimidazole derivatives was characterized by IR, NMR, MS, and elemental analyses. The spectral data indicated the bidentate bonding mode for bis-benzimidazole.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzimidazole derivatives include the formation of C–N bonds via an aromatic aldehyde and o-phenylenediamine.

Physical And Chemical Properties Analysis

Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Carbonic Anhydrase Inhibition

• .

Synthetic Methodology and C–N Bond Formation

• .

These applications highlight the compound’s multifaceted nature and its potential impact across diverse scientific domains. Further research will uncover additional uses and refine its properties for practical applications.

Mechanism of Action

Benzimidazole derivatives have shown significant antimicrobial effects against tested strains, i.e., Gram-positive, Gram-negative (bacterial), and fungal strains. They have also demonstrated potent activity against the human colorectal carcinoma cell line (HCT116), even more than 5-FU, the standard drug.

Future Directions

The experimental results and drug-likeness properties of the benzimidazole derivatives suggest their potential applications, which can be developed as potent anticancer drugs in the near future. The issue of resistance could potentially be overcome by exploring new effective agents.